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Application Notes and Protocols for Researchers,
Scientists, and Drug Development Professionals
Introduction

The KT-90 (Knockdown Time 90%) bioassay is a critical toxicological method used to

determine the time required for an insecticide to induce knockdown in 90% of a target insect

population. This metric is a key indicator of the insecticide's speed of action and is widely

employed in the fields of insecticide resistance monitoring, new insecticide discovery, and the

evaluation of vector control strategies. A rapid knockdown effect is particularly desirable for

insecticides used in public health to quickly interrupt disease transmission by vectors such as

mosquitoes. This document provides a detailed standard operating procedure for conducting

the KT-90 bioassay, focusing on the World Health Organization (WHO) tube test methodology

for adult mosquitoes.

Principles of the KT-90 Bioassay
The KT-90 bioassay is a direct response-to-exposure test. A cohort of insects is exposed to a

standardized concentration of an insecticide, and the time until each insect is "knocked down"

is recorded. Knockdown is defined as a state of intoxication in which the insect is unable to

maintain normal posture or fly in a coordinated manner. The cumulative percentage of

knocked-down insects is plotted against time, and from this data, the KT-90 value is calculated.

This bioassay is essential for:
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Assessing Insecticide Efficacy: Provides a measure of the speed of action of an insecticide.

Monitoring Insecticide Resistance: An increase in KT-90 values over time can indicate the

development of resistance in a vector population.

Screening New Active Ingredients: Used in the early stages of drug development to identify

promising new insecticidal compounds.

Experimental Protocols
This protocol is adapted from the World Health Organization (WHO) guidelines for insecticide

susceptibility testing in adult mosquitoes.

Materials:

WHO tube test kit:

Plastic tubes (exposure and holding tubes)

Mesh-covered caps

Sliding units

Insecticide-impregnated papers (at a pre-determined discriminating concentration)

Control papers (impregnated with the carrier solvent only)

Aspirator

Timer

Holding containers with access to a sugar solution (e.g., 10% sucrose)

Insectary or environmental chamber maintained at 27 ± 2°C and 75 ± 10% relative humidity.

Test subjects: 2-5 day old, non-blood-fed female mosquitoes.

Procedure:
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Preparation:

Label four exposure tubes with the insecticide being tested and two with "Control".

Line the exposure tubes with the appropriate insecticide-impregnated papers or control

papers.

Ensure all equipment is clean and free from contamination.

Mosquito Aspiration:

Using an aspirator, collect 20-25 female mosquitoes from their cage and transfer them to a

holding tube.

Allow the mosquitoes to acclimatize for one hour in the holding tube.

Exposure:

Gently blow the mosquitoes from the holding tube into the exposure tube.

Start the timer immediately.

Place the tubes in a vertical position.

Data Recording:

Record the number of knocked-down mosquitoes at regular intervals (e.g., every 5-10

minutes) for up to one hour, or until all mosquitoes are knocked down.

A mosquito is considered knocked down if it is on its back and unable to right itself or fly.

Post-Exposure:

After the exposure period, transfer the mosquitoes to a clean holding tube.

Provide access to a sugar solution.

Hold the mosquitoes for 24 hours to record mortality.
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Data Analysis:

For each time point, calculate the cumulative percentage of knocked-down mosquitoes.

The KT-90 is the time at which 90% of the mosquitoes are knocked down. This can be

estimated from a graph of cumulative knockdown percentage versus time or calculated

using probit analysis software.

Data Presentation
The following tables summarize representative KT-90 values for common insecticides against

susceptible and resistant strains of major mosquito vectors.

Table 1: Knockdown Times (KT-90) of Pyrethroid Insecticides against Aedes aegypti

Insecticide Strain KT-90 (minutes)

Deltamethrin Susceptible 15 - 25

Resistant > 60

Permethrin Susceptible 20 - 30

Resistant > 60

Lambda-cyhalothrin Susceptible 10 - 20

Resistant > 60

Table 2: Knockdown Times (KT-90) of Pyrethroid Insecticides against Anopheles gambiae
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Insecticide Strain KT-90 (minutes)

Deltamethrin Susceptible 25 - 35

Resistant > 60

Permethrin Susceptible 30 - 40

Resistant > 60

Alphacypermethrin Susceptible 20 - 30

Resistant > 60
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To cite this document: BenchChem. [Standard Operating Procedure for KT-90 Bioassay:
Insecticide Knockdown Efficacy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166178#standard-operating-procedure-for-kt-90-
bioassay]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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